{4-[4-(Propan-2-yl)benzenesulfonyl]phenyl}hydrazine

• IUPAC Name: [4-(4-propan-2-ylphenyl)sulfonylphenyl]hydrazine
• InChI: InChI=1S/C15H18N2O2S/c1-11(2)12-3-7-14(8-4-12)20(18,19)15-9-5-13(17-16)6-10-15/h3-11,17H,16H2,1-2H3
• InChI Key: IULNVWCMNWGYSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NN
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

“{4-[4-(Propan-2-yl)benzenesulfonyl]phenyl}hydrazine” is a chemical compound with the CAS Number: 728899-40-9. It has a molecular weight of 290.39. The IUPAC name for this compound is 1-{4-[(4-isopropylphenyl)sulfonyl]phenyl}hydrazine.

Molecular Structure Analysis

The InChI code for “{4-[4-(Propan-2-yl)benzenesulfonyl]phenyl}hydrazine” is 1S/C15H18N2O2S/c1-11(2)12-3-7-14(8-4-12)20(18,19)15-9-5-13(17-16)6-10-15/h3-11,17H,16H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“{4-[4-(Propan-2-yl)benzenesulfonyl]phenyl}hydrazine” is a powder with a melting point of 146-147°C.

Scientific Research Applications

Sulfonamide Hybrid Schiff Bases Synthesis and Biological Potential

Sulfonamide hybrid Schiff bases of anthranilic acid were synthesized and characterized for their biological potential. These compounds were evaluated for enzyme inhibition against AChE and BChE enzymes, showing significant inhibitory activity. Molecular docking studies supported these findings, indicating potential applications in designing enzyme inhibitors for therapeutic purposes (Kausar et al., 2019).

Engineering Molecular Crystals with Hexaphenylbenzene Derivatives

A study focused on engineering hydrogen-bonded molecular crystals using derivatives of hexaphenylbenzene. These compounds demonstrated the ability to form noninterpenetrated three-dimensional networks, highlighting their potential in materials science for creating structures with predetermined properties (Maly et al., 2007).

Anti-Inflammatory and Ulcerogenicity Studies of Benzenesulfonamide Derivatives

A series of novel benzenesulfonamide derivatives were synthesized from celecoxib, showing significant anti-inflammatory activity and minimal ulcerogenic effects in vivo. This suggests their potential as safer anti-inflammatory agents (Mustafa et al., 2016).

Synthesis and Biological Evaluation of Benzenesulfonamide Derivatives

New benzenesulfonamide derivatives were synthesized and evaluated for antitumor activity against HepG2 and MCF-7 cell lines. Some compounds exhibited excellent in vitro antitumor activity, indicating their potential in cancer therapy (Fahim & Shalaby, 2019).

Iron-Catalyzed Synthesis of Benzosultams

An iron-catalyzed method for synthesizing benzosultams from N-phenyl-N-(prop-2-yn-1-yl)benzenesulfonamide and benzenesulfonyl hydrazine was developed. This process is notable for its convenience and functional group tolerance, offering a direct approach for the preparation of benzothiazides (Zhang et al., 2023).

Safety And Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.